N1-(4-ethoxyphenyl)-N2-(3-oxo-1,2,3,5,6,7-hexahydropyrido[3,2,1-ij]quinolin-9-yl)oxalamide

• IUPAC Name: N-(4-ethoxyphenyl)-N'-(2-oxo-1-azatricyclo[7.3.1.05,13]trideca-5,7,9(13)-trien-7-yl)oxamide
• InChI: InChI=1S/C22H23N3O4/c1-2-29-18-8-6-16(7-9-18)23-21(27)22(28)24-17-12-14-4-3-11-25-19(26)10-5-15(13-17)20(14)25/h6-9,12-13H,2-5,10-11H2,1H3,(H,23,27)(H,24,28)
• InChI Key: MPWXYHIHLKIMCM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)C(=O)NC2=CC3=C4C(=C2)CCC(=O)N4CCC3
• Molecular Formula: C22H23N3O4
• Molecular Weight: 393.4 g/mol
• CAS No.: 898464-50-1

Description

N1-(4-ethoxyphenyl)-N2-(3-oxo-1,2,3,5,6,7-hexahydropyrido[3,2,1-ij]quinolin-9-yl)oxalamide is a useful research compound. Its molecular formula is C22H23N3O4 and its molecular weight is 393.443. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Quinoxalines in Pharmacology

Quinoxalines, such as N1-(4-ethoxyphenyl)-N2-(3-oxo-1,2,3,5,6,7-hexahydropyrido[3,2,1-ij]quinolin-9-yl)oxalamide, have been identified as compounds with versatile pharmacological applications. A study on the synthesis and characterization of a related quinoxaline compound, BAPQ, highlights the potential for developing new pharmaceuticals in this class. The compound's ionic nature and reactivity were studied using various techniques, including NMR, MS, IR, UV–vis, and X-ray techniques, supplemented by computational studies (Faizi et al., 2018).

Structural Analyses for Medicinal Applications

Polymorphic modifications of similar compounds have been explored for their potential as new remedies for hypertension. For example, a study on 6-Hydroxy-N-(4-methoxyphenyl)-4-oxo-2,4-dihydro-1H-pyrrolo[3,2,1-ij]quinoline-5-carboxamide, a compound with strong diuretic properties, revealed two polymorphic forms. These forms differ in their molecular organization and crystal packing, which can influence their pharmacological properties (Shishkina et al., 2018).

Potential as Corrosion Inhibitors

Research on quinoxalines has also explored their use as corrosion inhibitors. A theoretical study on the inhibition efficiencies of quinoxalines for copper in nitric acid highlighted the relationship between molecular structure and inhibition efficiency. Quantum chemical parameters were calculated to support the experimental data, suggesting potential industrial applications of these compounds (Zarrouk et al., 2014).

Receptor Binding and Pharmacological Profiles

The binding activity of quinoxaline derivatives to human A3 adenosine receptors has been a subject of interest. A study on 4-oxo-substituted 1,2,4-triazolo[1,5-a]quinoxaline derivatives revealed insights into the steric and electrostatic requirements for receptor recognition. These findings have implications for designing selective antagonists for therapeutic purposes (Catarzi et al., 2005).